2-(3-methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide
Description
2-(3-Methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide is a quinoline-4-carboxamide derivative characterized by a 3-methoxyphenyl substituent at the quinoline C2 position and a pyridin-4-ylmethyl group attached to the carboxamide nitrogen. Quinoline-4-carboxamides are frequently explored for antimicrobial, anticancer, and enzyme-inhibitory activities, with structural variations influencing solubility, binding affinity, and metabolic stability .
Properties
Molecular Formula |
C23H19N3O2 |
|---|---|
Molecular Weight |
369.4 g/mol |
IUPAC Name |
2-(3-methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide |
InChI |
InChI=1S/C23H19N3O2/c1-28-18-6-4-5-17(13-18)22-14-20(19-7-2-3-8-21(19)26-22)23(27)25-15-16-9-11-24-12-10-16/h2-14H,15H2,1H3,(H,25,27) |
InChI Key |
DIBFKHPRKBQZAF-UHFFFAOYSA-N |
Canonical SMILES |
COC1=CC=CC(=C1)C2=NC3=CC=CC=C3C(=C2)C(=O)NCC4=CC=NC=C4 |
Origin of Product |
United States |
Biological Activity
2-(3-methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide is a synthetic compound belonging to the quinoline class. Its unique structure, which includes a quinoline core, a methoxy-substituted phenyl group, and a pyridine moiety, positions it as a compound of interest in medicinal chemistry due to its potential biological activities. This article provides an overview of its biological activity, synthesis, and structure-activity relationships (SAR).
Chemical Structure and Properties
The molecular formula of 2-(3-methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide is C22H22N3O2, with a molecular weight of approximately 366.43 g/mol. The presence of diverse functional groups allows for unique interactions with biological targets, which may contribute to its pharmacological properties.
Biological Activities
Research indicates that compounds similar to 2-(3-methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide exhibit significant biological activities, particularly in oncology and anti-inflammatory applications. The following table summarizes notable activities associated with this compound and related derivatives:
| Compound Name | Structural Features | Notable Activities |
|---|---|---|
| 2-(3-methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide | Quinoline core with methoxy and pyridine | Potential anticancer and anti-inflammatory |
| 8-chloro-N-(3-methoxyphenyl)-2-(pyridin-3-yl)quinoline-4-carboxamide | Chloro substitution | Anticancer activity |
| 2-Aminobenzothiazole | Benzothiazole moiety | Anticancer activity |
| 3-Arylquinoline Derivatives | Varying aryl substitutions | Anti-inflammatory properties |
| Quinazolinone Derivatives | Includes quinazolinone core | Antimicrobial activity |
The biological activity of 2-(3-methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide may be attributed to its ability to interact with various biological targets. Studies suggest that its mechanism of action could involve interference with tubulin polymerization and reactive oxygen species (ROS) formation, leading to cytotoxic effects on cancer cells .
Synthesis
The synthesis of 2-(3-methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide typically involves multi-step reactions starting from readily available precursors. The synthetic route may include:
- Formation of the quinoline core through cyclization reactions.
- Introduction of the methoxy group via methoxylation.
- Pyridine ring formation through condensation reactions.
These steps highlight the complexity involved in producing this compound and the potential for modifications that could enhance its biological activity.
Structure-Activity Relationship (SAR)
The unique combination of electron-donating (methoxy) and electron-withdrawing (pyridine) groups in this compound creates a distinctive electronic environment that enhances its reactivity and biological activity compared to other similar compounds. Research into SAR indicates that modifications to the substituents on the quinoline core can significantly influence the compound's potency against various biological targets .
Case Studies
Recent studies have explored the efficacy of 2-(3-methoxyphenyl)-N-(pyridin-4-ylmethyl)quinoline-4-carboxamide against various cancer cell lines. For instance, it demonstrated IC50 values in the low micromolar range against HeLa and MCF-7 cells, indicating promising anticancer potential. Further investigations are necessary to elucidate its full therapeutic potential.
Comparison with Similar Compounds
Table 1: Key Structural Features of Comparable Compounds
Key Observations :
- Methoxy vs. Methyl Groups : The 3-methoxyphenyl group in the target compound likely improves solubility compared to the 3-methylphenyl analog () due to oxygen’s electronegativity .
- Pyridinyl Positioning : The pyridin-4-ylmethyl group may offer distinct hydrogen-bonding or steric effects compared to pyridin-3-yl or pyridin-2-yl analogs (e.g., ) .
Physicochemical Properties
Table 2: Comparative Physicochemical Data
Key Observations :
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